Cas no 26590-18-1 (Benzene,dimethyldinitro-)

• Product Name: Benzene,dimethyldinitro-
• CAS No: 26590-18-1
• MF: C₈H₈N₂O₄
• MW: 196.160121917725
• CID: 256995
• PubChem ID: 3017121
• Update Time: 2025-04-19

Benzene,dimethyldinitro- Chemical and Physical Properties

Names and Identifiers

• Benzene,dimethyldinitro-
• Dinitroxylene
• 58704-54-4
• Dinitroxylol
• SCHEMBL1369756
• EINECS 261-398-1
• 1,2-dimethyl-3,4-dinitrobenzene
• DTXSID10949436
• NS00053846
• Dinitro-o-xylene
• 26590-18-1
• AKOS005158884
• 603-06-5

• Inchi： 1S/C8H8N2O4/c1-5-3-4-7(9(11)12)8(6(5)2)10(13)14/h3-4H,1-2H3
• InChI Key： VLKYKLNZVULGQK-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C=CC(C)=C1C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 196.04844
• Monoisotopic Mass: 196.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• PSA: 86.28